Cas no 2270911-51-6 ((1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis)

• Product Name: (1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis
• CAS No: 2270911-51-6
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD31725095
• CID: 5326946
• PubChem ID: 47002288
• Update Time: 2025-11-01

(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-amino-N-methyl-, hydrochloride (1:1), cis-
• rac-(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis
• (1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis

• MDL： MFCD31725095
• Inchi： 1S/C8H16N2O.ClH/c1-10-8(11)6-2-4-7(9)5-3-6;/h6-7H,2-5,9H2,1H3,(H,10,11);1H/t6-,7+;
• InChI Key： FYYVYRGJCNWVHG-UKMDXRBESA-N
• SMILES： C([C@@H]1CC[C@H](N)CC1)(=O)NC.Cl

Additional information on (1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis

Introduction to (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, CAS No. 2270911-51-6

The compound (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, identified by its CAS number 2270911-51-6, is a meticulously synthesized molecule that has garnered significant attention in the field of pharmaceutical research and development. This enantiomerically pure compound belongs to the class of amino acid derivatives and has demonstrated promising properties that make it a valuable candidate for various therapeutic applications.

Structurally, (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride features a chiral center at the 1-position and another at the 4-position of the cyclohexane ring, which contributes to its unique stereochemical properties. The presence of an amino group at the 4-position and a methylated amide group at the 1-position enhances its solubility and bioavailability, making it an attractive molecule for drug design. The hydrochloride salt form further improves its stability and crystallinity, facilitating its use in both laboratory and industrial settings.

In recent years, there has been a surge in research focusing on the development of novel psychoactive substances aimed at treating neurological and psychiatric disorders. Among these, compounds that modulate neurotransmitter systems have shown particular promise. (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride has been identified as a potential modulator of the dopamine system, particularly through its interaction with the dopamine D2 receptor. This interaction is critical for conditions such as schizophrenia and Parkinson's disease, where dysregulation of dopamine signaling plays a central role.

One of the most compelling aspects of (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride is its enantiopurity, which is achieved through advanced chiral resolution techniques. Enantiopure compounds are highly desirable in pharmaceuticals because they exhibit predictable biological activity and reduced risk of adverse effects associated with racemic mixtures. The synthesis of this compound involves multi-step organic reactions that are optimized for high yield and enantiomeric excess, ensuring that the final product meets stringent quality standards.

The pharmacological profile of (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride has been extensively studied in preclinical models. Initial findings suggest that it exhibits potent binding affinity for the dopamine D2 receptor without causing significant side effects such as cardiotoxicity or motor dysfunction. This makes it a promising candidate for further development into a therapeutic agent. Additionally, its ability to cross the blood-brain barrier enhances its potential as a central nervous system (CNS) drug.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of novel compounds with greater accuracy. Molecular docking studies have shown that (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride interacts with the dopamine D2 receptor in a manner similar to other known dopaminergic agents. This computational evidence supports experimental findings and provides a strong foundation for further investigation.

The synthesis of (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride also benefits from green chemistry principles, which emphasize sustainable and environmentally friendly synthetic routes. The use of catalytic methods and solvent-free reactions minimizes waste generation and reduces energy consumption. These practices align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion, (1S,4S)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, CAS No. 2270911-51-6, is a structurally complex and functionally intriguing compound with significant potential in the treatment of neurological disorders. Its enantiopurity, favorable pharmacokinetic properties, and sustainable synthesis make it an attractive candidate for further clinical development. As research in this field continues to evolve, compounds like this are poised to play a crucial role in addressing unmet medical needs.